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Compound of Interest

Compound Name: 10-Undecenoyl chloride

Cat. No.: B1583100 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 10-Undecenoyl chloride, a reactive acyl chloride. Adherence to these procedures is

critical for personal safety and the integrity of your research.

Chemical Snapshot: 10-Undecenoyl Chloride

Property Value

CAS Number 38460-95-6

Molecular Formula C₁₁H₁₉ClO

Appearance Colorless to pale yellow liquid[1]

Primary Hazards

Causes severe skin burns and eye damage,

respiratory irritation, reacts violently with

water[2][3][4]

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
Due to its corrosive and water-reactive nature, a stringent PPE protocol is mandatory when

handling 10-Undecenoyl chloride. All work should be conducted within a properly functioning

chemical fume hood.[5][6]
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Minimum PPE Requirements

PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

full-face shield

Protects against splashes and

corrosive vapors that can

cause severe eye damage.

Hand Protection
Heavy-duty nitrile or neoprene

gloves

Provides a barrier against skin

contact, which can cause

severe burns. Standard

disposable gloves may not

offer sufficient protection.[6]

Protective Clothing

Flame-resistant lab coat (e.g.,

Nomex) and a chemical-

resistant apron

Protects against splashes and

potential ignition due to the

material's reactivity.[6][7]

Footwear Closed-toe shoes Prevents exposure from spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial to minimize risks. The following workflow outlines the safe

handling of 10-Undecenoyl chloride from preparation to temporary storage.
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Preparation

Handling

Post-Handling

Verify fume hood functionality

Don all required PPE

Ensure spill kit is accessible

Work within the fume hood sash at the lowest practical height

Proceed to handling

Ground and bond containers to prevent static discharge

Use spark-proof tools

Dispense slowly and carefully

Tightly seal the container, store under inert gas if possible

Complete handling

Decontaminate work surfaces

Properly dispose of contaminated materials

Click to download full resolution via product page

Caption: Workflow for Handling 10-Undecenoyl Chloride.
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Emergency Response: Spill and Exposure Plan
Accidents require immediate and correct action. All personnel should be familiar with the

location of safety showers, eyewash stations, and spill kits.

Spill Cleanup Procedure

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Assess the Spill: If the spill is large or you are not trained to handle it, contact your

institution's emergency response team.

Don PPE: Wear the appropriate PPE before attempting to clean up a small, manageable

spill.

Containment: Cover the spill with an inert, non-combustible absorbent material such as dry

sand, sodium carbonate (soda ash), or powdered lime.[6][8] DO NOT USE WATER OR

COMBUSTIBLE MATERIALS LIKE PAPER TOWELS.[8][9]

Collection: Carefully scoop the absorbed material into a clearly labeled, sealable container

for hazardous waste.

Decontamination: Wipe down the spill area with a cloth dampened with a non-aqueous

solvent (e.g., isopropanol), followed by a thorough cleaning with soap and water once the

reactive material is confirmed to be removed.

First Aid for Exposures
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Exposure Route First Aid Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan: Neutralization and Waste
Management
Due to its reactivity, 10-Undecenoyl chloride must be neutralized before disposal. This

process should be performed in a fume hood by trained personnel.

Experimental Protocol for Neutralization

Preparation: In a fume hood, prepare a stirred solution of 2M sodium hydroxide (NaOH) in a

beaker. The amount of NaOH solution should be in molar excess to the amount of 10-
Undecenoyl chloride to be neutralized.

Slow Addition: Slowly and carefully add the 10-Undecenoyl chloride dropwise to the stirred

NaOH solution. This is an exothermic reaction; control the rate of addition to prevent

excessive heat generation.

Reaction: The acyl chloride will be hydrolyzed to the more stable sodium 10-undecenoate.
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Verification: After the addition is complete, continue stirring for at least one hour. Check the

pH of the solution to ensure it is basic, confirming that all the acyl chloride has reacted.

Disposal: The resulting solution should be collected in a properly labeled hazardous waste

container for disposal according to your institution's guidelines.

By implementing these detailed operational and safety plans, you can significantly mitigate the

risks associated with handling 10-Undecenoyl chloride, fostering a safer and more productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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